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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233

The proper disposal of Kresoxim-methyl, a fungicide widely used in agricultural research and
development, is critical for ensuring laboratory safety and environmental protection. Due to its
classification as a substance suspected of causing cancer and being very toxic to aquatic life
with long-lasting effects, adherence to strict disposal protocols is paramount.[1][2][3][4][5] This
guide provides detailed, step-by-step procedures for researchers, scientists, and drug
development professionals to manage and dispose of Kresoxim-methyl waste safely and in
accordance with regulatory standards.

Key Hazard and Regulatory Information

Understanding the hazard profile of Kresoxim-methyl is the first step in handling it safely. All
disposal procedures should be conducted while wearing appropriate Personal Protective
Equipment (PPE), including protective gloves, clothing, and eye/face protection.[2][3][4]
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Identifier

Classification and Code

Description

GHS Hazard Statements

H351

Suspected of causing cancer.

[1](21[3]

H400 / H410

Very toxic to aquatic life / Very
toxic to aquatic life with long
lasting effects.[1][2][3]

UN Number (Transport)

UN3077

Environmentally hazardous
substance, solid, n.o.s.
(Kresoxim-methyl).[1][2]

UN3082

Environmentally hazardous
substance, liquid, n.o.s.

(Kresoxim-methyl).[6]

Water Hazard Class

WGK 3

Extremely hazardous for water.

[1]

Logical Workflow for Kresoxim-Methyl Disposal

The following diagram outlines the decision-making process for the proper disposal of

Kresoxim-methyl and its associated waste materials in a laboratory environment.
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Caption: Workflow for the safe disposal of Kresoxim-methyl waste streams.
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Experimental Protocols: Disposal Procedures

The following protocols provide step-by-step guidance for handling different types of
Kresoxim-methyl waste.

Protocol 1: Disposal of Unused or Expired Kresoxim-
Methyl

This procedure applies to pure Kresoxim-methyl or concentrated solutions that are no longer
needed.

Objective: To safely prepare unwanted Kresoxim-methyl for disposal by a licensed hazardous

waste contractor.

Methodology:

Consult Safety Data Sheet (SDS): Before handling, review Section 13 (Disposal
Considerations) of the product's SDS for any manufacturer-specific recommendations.[1][2]

Prohibit Improper Disposal: Confirm that the material is never disposed of with household or
general laboratory garbage and is never allowed to enter any sewage system, drain, or
waterway.[1][4][7]

Package for Disposal:

o Place the Kresoxim-methyl in its original container if possible. If the original container is
compromised, use a compatible, sealable, and clearly labeled hazardous waste container.

o The label should clearly state "Hazardous Waste," the full chemical name "Kresoxim-
methyl," and the associated hazards (e.g., "Carcinogen,” "Toxic to Aquatic Life").

Store Safely: Store the sealed container in a designated, locked, and secure hazardous
waste accumulation area away from incompatible materials like strong oxidizing agents.[2][3]

[4]

Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS)
department or a licensed hazardous waste disposal company to schedule a pickup.[4] This
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material must be disposed of as hazardous waste, often through incineration at a suitable
facility.[4][6]

Protocol 2: Decontamination and Disposal of Empty
Containers

This procedure details the steps for handling containers that previously held Kresoxim-methyl.

Objective: To decontaminate empty Kresoxim-methyl containers to ensure they can be
disposed of safely and in accordance with regulations.

Methodology:

e Triple Rinsing:

o

Empty the container as much as possible, applying the remaining contents for their
intended use if feasible.[6]

o Fill the container approximately one-quarter full with a suitable solvent (e.g., water with a
detergent solution, or a solvent recommended by the manufacturer).[8][9]

o Securely close the container and shake vigorously for 30 seconds to rinse all interior
surfaces.

o Empty the rinse solution (rinsate) into a clearly labeled hazardous waste container.
Crucially, this rinsate must be treated as Kresoxim-methyl hazardous waste.[10]

o Repeat this rinsing process two more times.[9]

o Container Inactivation: After the final rinse, deface or remove the product label and puncture
the container to prevent any possibility of reuse.[7][10]

« Final Disposal: Dispose of the rinsed and punctured container in accordance with
institutional and local regulations. This may include disposal as solid waste or sending it to
an approved waste handling site for recycling or disposal.[4][10]

Protocol 3: Management of Kresoxim-Methyl Spills
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This procedure outlines the immediate actions to take in the event of a spill.

Objective: To safely contain, clean up, and dispose of spilled Kresoxim-methyl and
contaminated materials.

Methodology:

o Ensure Personnel Safety: Evacuate non-essential personnel. The cleanup crew must wear
appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and
protective clothing.[2][8]

» Contain the Spill: Prevent the spill from spreading. For liquid spills, create a dike around the
spill using an inert, absorbent material such as sand, sawdust, or a general-purpose binder.
[6] Prevent the material from entering drains or waterways.[6]

e Absorb and Collect:

o Carefully apply the absorbent material over the spill and allow it to fully absorb the
Kresoxim-methyl.

o Collect the contaminated absorbent material using non-sparking tools and place it into a
sealable, clearly labeled hazardous waste container.[2][6]

o Decontaminate the Area: Wash the spill area with a detergent and water solution.[8] Collect
the cleaning solution and any contaminated wipes as hazardous waste.

e Dispose of Waste: All collected spill debris and decontamination materials must be disposed
of as Kresoxim-methyl hazardous waste, following the steps outlined in Protocol 1.[2][4]

e Report the Spill: Report the incident to your laboratory supervisor and EHS department, in
accordance with your institution's policies. For significant spills, contact local or provincial
regulatory agencies.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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